Cas no 2227723-67-1 ((2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol)

• Product Name: (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol
• CAS No: 2227723-67-1
• MF: C₁₁H₁₀F₃NOS
• MW: 261.263411998749
• CID: 5772310
• PubChem ID: 165712825
• Update Time: 2025-06-11

(2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227723-67-1
• EN300-1961567
• (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol

• Inchi： 1S/C11H10F3NOS/c12-11(13,14)9(16)5-6-10-15-7-3-1-2-4-8(7)17-10/h1-4,9,16H,5-6H2/t9-/m1/s1
• InChI Key： BOLWKMSIBZBFBD-SECBINFHSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 261.04351960g/mol
• Monoisotopic Mass: 261.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Additional information on (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol

Exploring the Unique Properties and Applications of (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol (CAS No. 2227723-67-1)

In the realm of specialty chemicals, (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol (CAS No. 2227723-67-1) stands out as a compound of significant interest due to its unique structural features and versatile applications. This chiral molecule, characterized by the presence of a benzothiazole moiety and a trifluoromethyl group, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its stereospecific configuration at the 2-position further enhances its potential as a building block for enantioselective synthesis.

The growing demand for fluorinated compounds in drug discovery has propelled research into molecules like (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol. Fluorination often improves metabolic stability, bioavailability, and membrane permeability—key factors addressed in recent AI-driven drug design studies. Researchers are particularly intrigued by how the benzothiazole scaffold interacts with biological targets, a topic frequently queried in scientific databases like PubMed and Reaxys.

From a synthetic chemistry perspective, the compound's CAS No. 2227723-67-1 serves as a critical identifier for researchers investigating asymmetric catalysis or chiral auxiliaries. The trifluoromethyl group's electron-withdrawing properties influence reaction pathways—a subject trending in computational chemistry forums. Recent patents highlight derivatives of this structure as intermediates for kinase inhibitors, aligning with the pharmaceutical industry's focus on targeted therapies.

Environmental considerations surrounding fluorinated organic compounds have also shaped research directions. While (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol itself shows promise in green chemistry applications due to its potential for atom-economical transformations, scientists are actively studying its biodegradation profile—a hot topic in ESG-focused research initiatives.

Material scientists have explored the compound's utility in liquid crystal formulations and OLED materials, where the benzothiazole core contributes to desirable electronic properties. The trifluorobutan-2-ol segment's polarity makes it valuable for designing functional polymers, a field experiencing growth due to demands for advanced materials in electronics and coatings.

Analytical challenges associated with characterizing chiral fluorinated compounds like CAS No. 2227723-67-1 have spurred advancements in NMR spectroscopy and chiral HPLC methods. These techniques are frequently discussed in analytical chemistry circles, especially regarding the determination of enantiomeric excess—a critical quality parameter for pharmaceutical intermediates.

The compound's stability under various conditions remains an active area of investigation, with particular focus on its behavior in photocatalytic reactions—a trending topic in sustainable chemistry research. Recent studies suggest potential applications in C-H activation processes, which could streamline synthetic routes to complex molecules.

As regulatory landscapes evolve, proper documentation of substances like (2R)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol becomes increasingly important. The CAS registry number 2227723-67-1 ensures precise identification in REACH compliance documentation and research publications, addressing a common need in chemical inventory management systems.

Looking ahead, the intersection of machine learning and chemical research may unlock new applications for this compound. Predictive models analyzing structure-activity relationships could reveal novel biological activities, while high-throughput screening might identify unexpected material properties—both areas generating substantial interest in interdisciplinary research communities.